Cas no 2034392-43-1 (2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide)

• Product Name: 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide
• CAS No: 2034392-43-1
• MF: C₁₆H₁₉BrN₂O₄
• MW: 383.237063646317
• CID: 6381232
• PubChem ID: 122246820
• Update Time: 2025-06-09

2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide
• F6573-4298
• 2-(4-bromophenyl)-N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)acetamide
• 2-(4-bromophenyl)-N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]acetamide
• 2-(4-bromophenyl)-N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}acetamide
• 2034392-43-1
• AKOS032464029

• Inchi： 1S/C16H19BrN2O4/c17-13-3-1-12(2-4-13)11-14(20)18-7-9-23-10-8-19-15(21)5-6-16(19)22/h1-4H,5-11H2,(H,18,20)
• InChI Key： KRBNZIQQCSCUAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(NCCOCCN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 382.05282g/mol
• Monoisotopic Mass: 382.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide

Recent Advances in the Study of 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide (CAS: 2034392-43-1)

The compound 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide (CAS: 2034392-43-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a bromophenyl group and a pyrrolidinone moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's role as a proteolysis-targeting chimera (PROTAC). PROTACs are bifunctional molecules that can selectively degrade target proteins by recruiting E3 ubiquitin ligases. The presence of the 2,5-dioxopyrrolidin-1-yl group in 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide suggests its potential utility in this context. Recent in vitro studies have demonstrated its ability to induce the degradation of specific oncogenic proteins, making it a candidate for cancer therapy.

In addition to its potential as a PROTAC, this compound has also been investigated for its anti-inflammatory properties. The bromophenyl moiety is known to interact with various inflammatory pathways, and preliminary studies have shown that 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide can inhibit the production of pro-inflammatory cytokines in macrophage cells. This dual functionality—targeting both protein degradation and inflammation—highlights its versatility as a therapeutic agent.

The synthesis of 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide has been optimized in recent studies to improve yield and purity. A novel multi-step synthetic route has been developed, involving the coupling of 4-bromophenylacetic acid with a pyrrolidinone-containing linker. This method has been shown to produce the compound in high yields, facilitating further biological evaluation.

Despite these promising findings, challenges remain in the development of 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-(4-bromophenyl)-N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}acetamide represents a promising molecule in the field of chemical biology and drug discovery. Its unique structure and multifunctional properties make it a valuable candidate for further investigation. Future studies will likely explore its applications in other disease models and its potential for clinical translation.